N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide

• IUPAC Name: N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide
• InChI: InChI=1S/C15H24N4O2/c1-11(2)8-13(19-7-5-4-6-14(19)20)15(21)18(3)12-9-16-17-10-12/h9-11,13H,4-8H2,1-3H3,(H,16,17)
• InChI Key: WXKMBOZFXPEPSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)N(C)C1=CNN=C1)N2CCCCC2=O
• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol

Description

N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a complex chemical compound that is synthesized through a specific method, and its mechanism of action is not fully understood. However, the compound has been found to have biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is not fully understood. However, it has been found to have an inhibitory effect on certain enzymes, which may contribute to its therapeutic properties.
Biochemical and Physiological Effects
N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide has been found to have biochemical and physiological effects that make it a promising candidate for further research. It has been found to have an inhibitory effect on certain enzymes, which may contribute to its potential therapeutic properties. Additionally, it has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for further research. However, its mechanism of action is not fully understood, which may limit its usefulness in certain types of experiments.

Future Directions

There are several future directions for research on N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide. One direction is to further investigate its potential therapeutic properties in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, further research is needed to determine the optimal dosage and administration of the compound for therapeutic use.

Synthesis Methods

The synthesis of N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is a complex process that involves several steps. The first step involves the reaction of 1H-pyrazol-4-amine with ethyl 2-bromoacetate to produce ethyl 2-(1H-pyrazol-4-yl)acetate. The second step involves the reaction of the ethyl 2-(1H-pyrazol-4-yl)acetate with N,N-dimethylpentan-2-amine to produce N,4-dimethyl-2-(1H-pyrazol-4-yl)pentan-1-amine. The final step involves the reaction of N,4-dimethyl-2-(1H-pyrazol-4-yl)pentan-1-amine with 2-oxopiperidine-1-carboxylic acid to produce N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide.

Scientific Research Applications

N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide has been found to have potential therapeutic properties in scientific research. It has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.